Cas no 838866-32-3 (N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 838866-32-3
• MF: C₂₁H₂₁NO₆
• MW: 383.39454627037
• CID: 6228563
• PubChem ID: 2985326
• Update Time: 2025-11-01

N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CHEMBL1524406
• MLS001007926
• SMR000498512
• 838866-32-3
• Z26705017
• N-[2-(3,4-dimethoxyphenyl)ethyl]-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-8-methoxy-2-oxochromene-3-carboxamide
• HMS2837H14
• AKOS001267964
• F1773-0107
• N-(3,4-dimethoxyphenethyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C21H21NO6/c1-25-16-8-7-13(11-18(16)27-3)9-10-22-20(23)15-12-14-5-4-6-17(26-2)19(14)28-21(15)24/h4-8,11-12H,9-10H2,1-3H3,(H,22,23)
• InChI Key： LJAFPQYISYCEMC-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=C(C1=2)OC)C(NCCC1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

• Exact Mass: 383.13688739g/mol
• Monoisotopic Mass: 383.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.1Ų

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide

N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 838866-32-3): A Comprehensive Overview

N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 838866-32-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as DMPEMOC, is a derivative of chromene and features a unique combination of functional groups that contribute to its diverse biological activities. This article provides a detailed overview of the chemical structure, synthesis, biological properties, and potential applications of N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide.

Chemical Structure and Synthesis

The chemical structure of N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide is characterized by a chromene core with a substituted phenyl group and an amide functionality. The chromene moiety is a six-membered benzopyran ring with a ketone group at the 2-position and an ester or amide group at the 3-position. The presence of methoxy groups on the phenyl ring and the chromene core contributes to the compound's stability and solubility.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide typically involves several steps, including the formation of the chromene core through condensation reactions and subsequent functionalization to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

Biological Properties

N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential biological activities. One of its most notable properties is its anti-inflammatory effect. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in various cell lines. This makes it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-oxo-2H-chromene-3-carboxamide has demonstrated antioxidant activity. It can scavenge free radicals and protect cells from oxidative stress, which is a common underlying factor in many chronic diseases. These antioxidant properties are attributed to the presence of methoxy groups on the phenyl ring and the chromene core.

Clinical Applications

The potential clinical applications of N-2-(3,4-dimethoxyphenyl)ethyl-8-methoxy-2-o xo - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e strong > are diverse and promising. Its anti-inflammatory and antioxidant properties make it a potential therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Preclinical studies have shown that this compound can effectively reduce inflammation and oxidative stress in animal models of these diseases.

Furthermore, recent research has explored the potential use of N - 2 - ( 3 , 4 - d i m e t h o x y p h e n y l ) e t h y l - 8 - m e t h o x y - 2 - o x o - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e strong > in cancer therapy. Studies have indicated that it can inhibit the proliferation of cancer cells by inducing apoptosis and blocking cell cycle progression. These findings suggest that this compound may have therapeutic potential in cancer treatment when used alone or in combination with other anticancer agents.

Current Research Trends

The ongoing research on N - 2 - ( 3 , 4 - d i m e t h o x y p h e n y l ) e t h y l - 8 - m e t h o x y - 2 - o x o - 2 H - c h r o m e n e - 3 - c a r b o x a m i d e strong > is focused on elucidating its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to understand how this compound interacts with specific cellular targets. These insights are crucial for optimizing its therapeutic efficacy and minimizing potential side effects.

In addition to mechanistic studies, there is growing interest in developing novel formulations of N - 2 - ( 3 , 4 - d i m e t h o x y p h e n y l ) e t h y l - 8 - m e t h o x y - 2 - o x o -                                                                                     strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong > strong >                                                                                                                                                                  H-chromene carboxamide (CAS No. 838866-* * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * * 00000000000000000001111111111111111111). Researchers are exploring various drug delivery systems to enhance its bioavailability and target specificity. For example, nanoparticle-based formulations have shown promise in improving the pharmacokinetic properties of this compound.

Safety Considerations

Safety is a critical aspect when considering any new therapeutic agent for clinical use. Preclinical toxicity studies have indicated that N-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*--*-*-*-*-*-*-*-*-*-*-*-*-*-**-(*************)












N-(b)ethyl-(c)methoxy-(d)oxo-(e)chromene-(f)carboxamide (CAS No. g) exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, thorough safety evaluations are necessary before it can be approved for human use................ However, thorough safety evaluations are necessary before it can be approved for human use.

To ensure patient safety, researchers are conducting extensive preclinical studies to assess the compound's toxicity profile across different dosages and administration routes. These studies include assessments of acute toxicity, genotoxicity, and long-term effects on various organ systems.

In conclusion, N-(c,d)dimethoxyphenyl)(e)ethyl-(f)methoxy-(g)oxo-(h)chromene-(i)carboxamide (CAS No. j) represents a promising candidate for various therapeutic applications due to its anti-inflammatory, antioxidant, and anticancer properties. Ongoing research aims to further elucidate its mechanism of action and optimize its formulation for clinical use.

This comprehensive overview highlights the current understanding of N-(c,d)dimethoxyphenyl)(e)ethyl-(f)methoxy-(g)oxo-(h)chromene-(i)carboxamide (CAS No. j)), emphasizing its chemical structure, synthesis methods, biological activities, potential clinical applications, current research trends, and safety considerations.